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Compound of Interest

Compound Name:
Anti-DCBLD2/ESDN Antibody

(FA19-1)

Cat. No.: B15616171 Get Quote

For researchers, scientists, and drug development professionals investigating the role of the

Discoidin, CUB and LCCL Domain Containing 2 (DCBLD2) protein, selecting the right antibody

for immunohistochemistry (IHC) is paramount for generating reliable and reproducible data.

This guide provides a side-by-side comparison of commercially available DCBLD2 antibodies,

summarizing their performance based on available data and offering detailed experimental

protocols to assist in your research.

Performance Comparison of DCBLD2 Antibodies in
IHC
The following table summarizes the key characteristics and available IHC validation data for

prominent DCBLD2 antibodies. This quantitative data has been compiled from manufacturer

datasheets and peer-reviewed publications to facilitate an objective comparison.
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Attribute
Atlas
Antibodies
(HPA016909)

Thermo Fisher
Scientific
(PA5-28547)

Novus
Biologicals
(NBP2-16105)

Proteintech
(13168-1-AP)

Host Species Rabbit Rabbit Rabbit Rabbit

Clonality Polyclonal Polyclonal Polyclonal Polyclonal

Reactivity Human Human Human Human, Mouse

Recommended

Dilution
1:50 - 1:200 1:500 1:100 - 1:1000 1:50 - 1:500

Antigen Retrieval

Heat-induced

epitope retrieval

(HIER) in citrate

buffer (pH 6)

Heat-induced

epitope retrieval

(HIER) in EDTA

buffer (pH 8.0)

Not explicitly

stated

Heat-mediated

antigen retrieval

with Tris-EDTA

buffer (pH 9.0)

Staining Pattern

Moderate

cytoplasmic

positivity in

human heart

muscle.

Not specified on

datasheet; used

in a study on

lung

adenocarcinoma.

Staining

observed in

paraffin-

embedded colon

carcinoma.

Staining

observed in

human

intrahepatic

cholangiocarcino

ma tissue.

Published Use in

IHC

Yes (Human

Protein Atlas)
Yes No Yes

Vendor Link --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK--

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon experimental findings.

Below are the IHC protocols as described by the vendors and in a relevant publication.

General IHC-P Protocol for Paraffin-Embedded Tissues:
A standard workflow for immunohistochemical staining on paraffin-embedded tissue sections is

outlined below. Specific antibody dilutions and antigen retrieval methods should be optimized

for each antibody as detailed in the specific protocols.
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Tissue Preparation Antigen Retrieval Staining Visualization

Deparaffinization
(Xylene)

Rehydration
(Ethanol series)

Heat-Induced Epitope Retrieval
(Citrate or EDTA buffer)

Blocking
(e.g., Serum)

Primary Antibody Incubation
(Overnight at 4°C) Secondary Antibody Incubation Detection

(e.g., HRP-DAB)
Counterstain

(e.g., Hematoxylin)
Dehydration

(Ethanol series) Mounting

Click to download full resolution via product page

A generalized workflow for immunohistochemistry on paraffin-embedded tissues.

Specific Protocol for Thermo Fisher Scientific DCBLD2
Antibody (PA5-28547)
This protocol is based on a study investigating DCBLD2 in lung adenocarcinoma.[1]

Deparaffinization and Rehydration: Tissue sections were deparaffinized in xylene and

rehydrated through a graded series of ethanol solutions.

Antigen Retrieval: Heat-induced epitope retrieval was performed in an EDTA-based buffer

(pH 8.0) for 15 minutes.

Blocking: Sections were blocked to prevent non-specific antibody binding.

Primary Antibody Incubation: Slides were incubated with the DCBLD2 polyclonal antibody

(PA5-28547) at a 1:200 dilution overnight at 4°C.[1]

Secondary Antibody and Detection: A peroxidase-conjugated secondary antibody was

applied, followed by detection using a DAB substrate kit.

Counterstaining, Dehydration, and Mounting: Slides were counterstained with hematoxylin,

dehydrated, and mounted.

DCBLD2 Signaling Pathways
DCBLD2 is implicated in several key signaling pathways that are crucial in both normal

physiological processes and in the context of disease, particularly cancer. It is known to be

involved in the regulation of receptor tyrosine kinase (RTK) signaling, which in turn influences
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pathways such as PI3K-Akt, Ras, and Rap1.[2][3][4][5] These pathways are central to cell

proliferation, migration, and survival. Furthermore, DCBLD2 has been shown to play a role in

epithelial-mesenchymal transition (EMT), a process critical for cancer metastasis.[2][3]
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Click to download full resolution via product page

DCBLD2's role in key oncogenic signaling pathways.

This guide provides a foundational overview to aid in the selection and application of DCBLD2

antibodies for IHC. Researchers are encouraged to further consult the provided vendor links

and relevant literature for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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